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Compound Focus: 4-Hexen-3-one

CAS No.: 50396-87-7

Cat. No.: S3317472

Metabolite Identification & Basic Properties

The following table summarizes the basic chemical information and natural occurrence of 4-Hexen-3-one.

Property
Category

Details

Common Name 4-Hexen-3-one [1]

CAS Number 2497-21-4 [1]

Chemical CeH100 [1]

Formula

Classification Organic compound; Enone (contains the enone functional group, RC(=0O)CR") [1]
Natural Detected as a flavor constituent in foods including pepper (C. baccatum), tea,
Occurrence turmeric, sweet oranges, and soy products [1].

Documented Biological Activity & Analytical Detection
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The search results indicate one specific study investigating the biological activity of 4-Hexen-3-one.

Antimycobacterial Activity

A study on the hexane extract of Citrus aurantifolia (lime) fruit peels identified 4-Hexen-3-one and tested it

against Mycobacterium tuberculosis H37Rv [2].

Tested . .
o ) Minimum Inhibitory
Compound / Activity Test Organism .
Concentration (MIC)
Extract
4-Hexen-3-one [2]  Activity against sensitive Mycobacterium 50-100 pg/mL [2]
and multidrug-resistant tuberculosis H37Rv
strains
Hexane extract of Activity against Mycobacterium 25-50 pg/mL [2]
*C. aurantifolia* monoresistant strains tuberculosis H37Rv

Detection in Metabolite Profiling

4-Hexen-3-one was identified as a volatile component in the hexane extract of Citrus aurantifolia fruit peels
using Gas Chromatography-Mass Spectrometry (GC-MS) [2]. In that analysis, it had a retention time

(RT) of 5.54 minutes and a relative content of 0.51% of the total volatile constituents [2].

Experimental Protocol for Volatile Metabolite Profiling

The methodology used to detect and identify 4-Hexen-3-one in the Citrus aurantifolia study is a common
approach for volatile metabolite profiling [2]. The following workflow outlines the key steps, from sample

preparation to compound identification.
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The key steps and considerations for the protocol are:

e Sample Preparation: The study used hexane solvent extraction [2]. For a more focused analysis of
volatile compounds, Headspace Solid-Phase Microextraction (HS-SPME) is a widely used and
effective alternative, as shown in other metabolomics studies [3] [4] [5].

e GC-MS Analysis: This is the core analytical step. The gas chromatograph separates the volatile
compounds in the mixture, and the mass spectrometer detects and fragments them, providing a
unique mass spectrum for each compound [2].
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e Compound Identification: Confident identification of a metabolite like 4-Hexen-3-one relies on two
key parameters [2] [5]:
o Mass Spectrum Match: The experimental mass spectrum is compared to a reference library
(e.g., NIST). A high similarity score (often >80%) is required [5].
o Retention Index (RI): The experimental retention index of the compound on a standard GC
column (like DB-5) is calculated using a series of n-alkanes and compared to a database of
known RIs. This confirms the identification made by the mass spectrum [5].

Summary

Based on the current search results, 4-Hexen-3-one is a volatile enone identified in various foods. Its most
notable documented biological activity is antimycobacterial activity against *M. tuberculosis*, though it was
less potent than the whole extract or other isolated compounds in the same study [2]. This suggests its

activity may be part of a synergistic interaction.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Showing metabocard for 4-Hexen-3-one (HMDB0035239) [hmdb.ca]

2. Chemical Composition of Hexane Extract of Citrus aurantifolia ... [pmc.ncbi.nlm.nih.gov]
3. Metabolomics Analysis Reveals the Accumulation Patterns ... [mdpi.com]

4. Evaluation of volatile metabolites as markers in ... [sciencedirect.com]

5. Untargeted Metabolomics Analysis Reveals the Effect of ... [journal.pan.olsztyn.pl]

To cite this document: Smolecule. [4-Hexen-3-one biological activity metabolite profiling]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b3317472#4-hexen-3-one-

biological-activity-metabolite-profiling]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s3317472?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6268961/
https://journal.pan.olsztyn.pl/Untargeted-Metabolomics-Analysis-Reveals-the-Effect-of-Fixation-on-the-Profile-of,191754,0,2.html
https://journal.pan.olsztyn.pl/Untargeted-Metabolomics-Analysis-Reveals-the-Effect-of-Fixation-on-the-Profile-of,191754,0,2.html
https://journal.pan.olsztyn.pl/Untargeted-Metabolomics-Analysis-Reveals-the-Effect-of-Fixation-on-the-Profile-of,191754,0,2.html
https://www.smolecule.com/products/s3317472?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6268961/
https://www.smolecule.com/products/s3317472?utm_src=pdf-custom-synthesis
https://www.hmdb.ca/metabolites/HMDB35239
https://pmc.ncbi.nlm.nih.gov/articles/PMC6268961/
https://www.mdpi.com/1420-3049/28/21/7248
https://www.sciencedirect.com/science/article/abs/pii/S0308814613011424
https://journal.pan.olsztyn.pl/Untargeted-Metabolomics-Analysis-Reveals-the-Effect-of-Fixation-on-the-Profile-of,191754,0,2.html
https://www.smolecule.com/products/b3317472#4-hexen-3-one-biological-activity-metabolite-profiling
https://www.smolecule.com/products/b3317472#4-hexen-3-one-biological-activity-metabolite-profiling
https://www.smolecule.com/products/b3317472#4-hexen-3-one-biological-activity-metabolite-profiling
https://www.smolecule.com/products/s3317472?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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